Cas no 1213029-02-7 ((1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE)

(1S)-2,2,2-Trifluoro-1-(3-furyl)ethylamine is a chiral amine compound featuring a trifluoromethyl group and a furyl substituent. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the furyl ring contributes to π-electron interactions, useful in ligand design. This compound is often employed in the development of agrochemicals, medicinal chemistry intermediates, and catalysts for enantioselective reactions. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.
(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE structure
1213029-02-7 structure
Product Name:(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE
CAS No:1213029-02-7
MF:C6H6F3NO
MW:165.11315202713
CID:5595258
PubChem ID:130715181
Update Time:2025-05-20

(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE
    • 3-Furanmethanamine, α-(trifluoromethyl)-, (αS)-
    • N16749
    • 1213029-02-7
    • Inchi: 1S/C6H6F3NO/c7-6(8,9)5(10)4-1-2-11-3-4/h1-3,5H,10H2/t5-/m0/s1
    • InChI Key: OEXSFLKKUFUVBS-YFKPBYRVSA-N
    • SMILES: N[C@@H](C1C=COC=1)C(F)(F)F

Computed Properties

  • Exact Mass: 165.04014830g/mol
  • Monoisotopic Mass: 165.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • Boiling Point: 163.8±40.0 °C(Predicted)
  • pka: 4.49±0.50(Predicted)

(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1761009-1g
(s)-2,2,2-Trifluoro-1-(furan-3-yl)ethan-1-amine
1213029-02-7 98%
1g
¥4977.00 2024-08-09

(1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE Related Literature

Additional information on (1S)-2,2,2-TRIFLUORO-1-(3-FURYL)ETHYLAMINE

Introduction to CAS No. 1213029-02-7: (1S)-2,2,2-Trifluoro-1-(3-furyl)Ethylamine

CAS No. 1213029-02-7, also known as (1S)-2,2,2-Trifluoro-1-(3-furyl)Ethylamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a furan ring. The trifluoroethylamine moiety is a well-known functional group in organic synthesis, while the furan ring introduces aromaticity and potential for further functionalization.

The synthesis of (1S)-Trifluoroethylamine derivatives has been extensively studied due to their versatility in forming various intermediates for drug discovery. Recent research has focused on the enantioselective synthesis of this compound, leveraging advanced catalytic methods to achieve high optical purity. The use of chiral catalysts has enabled the construction of the (S)-configuration efficiently, making this compound a valuable building block in asymmetric synthesis.

One of the most promising applications of CAS No. 1213029-02-7 lies in its potential as a precursor for bioactive molecules. Studies have shown that the trifluoroethyl group can enhance the pharmacokinetic properties of compounds, such as improving bioavailability and stability. The presence of the furan ring further diversifies its reactivity, allowing for the formation of heterocyclic structures that are often found in natural products and pharmaceutical agents.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electronic distribution around the nitrogen atom, enhancing its nucleophilicity. This insight has been instrumental in designing more efficient synthetic pathways for this compound and its derivatives.

In terms of biological activity, (1S)-Trifluoroethylamine derivatives have shown potential in modulating various enzyme activities. For instance, studies have demonstrated that this compound can act as an inhibitor of certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in delivering therapeutic agents across biological barriers.

The stereochemistry of CAS No. 1213029-02-7 plays a crucial role in its biological activity. The (S)-configuration has been shown to exhibit superior binding affinity to target proteins compared to its (R)-counterpart, highlighting the importance of chirality in drug design. Researchers are currently exploring methods to scale up the production of this enantiomerically pure compound to meet growing demands from both academic and industrial sectors.

From an environmental standpoint, understanding the degradation pathways of (1S)-Trifluoroethylamine derivatives is essential for assessing their ecological impact. Recent studies have investigated their biodegradation under various conditions and found that these compounds exhibit moderate persistence in aqueous environments. This information is critical for developing sustainable synthetic strategies and ensuring minimal environmental footprint.

In conclusion, CAS No. 1213029-02-7, or (1S)-Trifluoroethylamine derivative, represents a versatile and valuable molecule with wide-ranging applications in organic synthesis and pharmacology. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a key player in advancing drug discovery and materials science.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.